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Compound of Interest

Compound Name: L-Methionine-13C,d3

Cat. No.: B3330726

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential guidance on
the proper handling, personal protective equipment (PPE), and disposal of L-Methionine-
13C,d3, a stable isotope-labeled compound.

Core Safety Principles

The key safety principle when handling L-Methionine-13C,d3 is that the isotopic labeling with
Carbon-13 and Deuterium does not alter the chemical reactivity or toxicity of the molecule.[1]
Therefore, the safety precautions required are identical to those for unlabeled L-Methionine. L-
Methionine is not classified as a hazardous substance according to GHS and CLP regulations.
[2][3][4] However, as with any chemical, adherence to standard laboratory safety practices is
essential to minimize risk.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling L-Methionine-
13C,d3, particularly in its powdered form.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles Must be worn at all times.[1]
) ) ) Nitrile gloves are

Hand Protection Chemical-resistant gloves

recommended.[5]

Should be worn to prevent skin

Body Protection Lab Coat

contact.[1][5]

Recommended when handling
Respiratory N95 (US) or equivalent the powder outside of a fume

hood.

Operational Plan: From Receipt to Use

A systematic approach to handling L-Methionine-13C,d3 ensures safety and maintains the
integrity of the compound.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed.
L-Methionine is hygroscopic.[6]

Handling and Weighing

e Ventilation: Handle the compound in a well-ventilated area. For procedures that may
generate dust, such as weighing, it is highly recommended to use a chemical fume hood or a
balance enclosure.[1][5]

» Weighing: When weighing the powdered compound, do so carefully to prevent
aerosolization.[5]

e Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after
handling the compound.[5]

Experimental Use
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o Standard Operating Procedures (SOPSs): All personnel handling the compound should be
trained on its potential hazards and safe handling procedures outlined in detailed SOPs.[5]

o Spill Management: In the event of a spill, don appropriate PPE, sweep up the solid material,
and place it in a suitable, closed container for disposal.[6] Clean the spill area with soap and
water.[5]

Disposal Plan

As L-Methionine-13C,d3 is a non-radioactive, stable isotope-labeled compound, no special
precautions for radioactivity are necessary for its disposal.[5]

o Waste Classification: The waste should be handled in accordance with local, state, and
federal regulations for chemical waste.[5]

o Disposal: Contact a licensed professional waste disposal service to dispose of this material.
[2][7] Dispose of the compound as an unused product.[2] Do not empty into drains.[8]

Visualizing the Workflow

To further clarify the procedural steps for handling L-Methionine-13C,d3, the following
diagrams illustrate the overall workflow and the decision-making process for PPE selection.
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Caption: Workflow for Handling L-Methionine-13C,d3.
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Caption: PPE Selection Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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